2-(Phenylazo)-3-(2-naphthyl)-8,9-dimethoxy-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carboxylic acid ethyl ester

• Molecular Formula: C33H29N3O4
• Molecular Weight: 531.6 g/mol
• IUPAC Name: ethyl 8,9-dimethoxy-3-naphthalen-2-yl-2-phenyldiazenyl-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carboxylate
• InChI: InChI=1S/C33H29N3O4/c1-4-40-33(37)29-30(35-34-25-12-6-5-7-13-25)31(24-15-14-21-10-8-9-11-22(21)18-24)36-17-16-23-19-27(38-2)28(39-3)20-26(23)32(29)36/h5-15,18-20H,4,16-17H2,1-3H3
• InChI Key: RQEWANIUZCQTPO-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C2C3=CC(=C(C=C3CCN2C(=C1N=NC4=CC=CC=C4)C5=CC6=CC=CC=C6C=C5)OC)OC

Description

2-(Phenylazo)-3-(2-naphthyl)-8,9-dimethoxy-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carboxylic acid ethyl ester is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of pyrrolo[2,1-a]isoquinoline, which is known for its biological and pharmacological activities.

Scientific Research Applications

2-(Phenylazo)-3-(2-naphthyl)-8,9-dimethoxy-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carboxylic acid ethyl ester has been extensively studied for its potential applications in various scientific research fields. One of the primary applications of this compound is in the field of medicinal chemistry, where it is being investigated for its potential as a drug candidate for the treatment of various diseases. This compound has been shown to exhibit promising activities against cancer, inflammation, and microbial infections.

Mechanism of Action

The mechanism of action of 2-(Phenylazo)-3-(2-naphthyl)-8,9-dimethoxy-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carboxylic acid ethyl ester is not fully understood. However, studies have suggested that this compound may exert its biological activities through the modulation of various signaling pathways. For instance, it has been shown to inhibit the activity of certain enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX).
Biochemical and Physiological Effects
2-(Phenylazo)-3-(2-naphthyl)-8,9-dimethoxy-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carboxylic acid ethyl ester has been found to exhibit several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to exhibit anti-inflammatory and antimicrobial activities.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(Phenylazo)-3-(2-naphthyl)-8,9-dimethoxy-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carboxylic acid ethyl ester in lab experiments is its relatively simple synthesis method. Additionally, this compound has been shown to exhibit promising biological activities, which makes it an attractive candidate for further investigation. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for the scientific research of 2-(Phenylazo)-3-(2-naphthyl)-8,9-dimethoxy-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carboxylic acid ethyl ester. One of the primary directions is the investigation of its potential as a drug candidate for the treatment of various diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Furthermore, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties are also important areas for future research.

Synthesis Methods

The synthesis of 2-(Phenylazo)-3-(2-naphthyl)-8,9-dimethoxy-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carboxylic acid ethyl ester involves the reaction of 2-naphthylamine with 2-bromoacetophenone to form 2-(2-naphthyl)-1-phenylethanone. This intermediate is then reacted with ethyl 2-(bromomethyl)acrylate and sodium ethoxide to form the final product. The synthesis method of this compound has been reported in several research articles, and it is considered to be a relatively simple and efficient process.